1-[5-(propan-2-yloxy)pyridin-2-yl]methanamine dihydrochloride

• CAS No.: 2639452-66-5
• Molecular Formula: C9H16Cl2N2O
• Molecular Weight: 239.1

Description

1-[5-(Propan-2-yloxy)pyridin-2-yl]methanamine dihydrochloride is a chemical compound with significant applications in various fields, including chemistry, biology, and medicine. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a propan-2-yloxy group and a methanamine group, making it a versatile molecule for various synthetic and research purposes .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[5-(propan-2-yloxy)pyridin-2-yl]methanamine dihydrochloride typically involves the reaction of 5-(propan-2-yloxy)pyridine with methanamine under specific conditions. The reaction is often carried out in the presence of a suitable solvent, such as toluene or ethyl acetate, and may require the use of catalysts or reagents like iodine (I2) and tert-butyl hydroperoxide (TBHP) to promote the reaction .

Industrial Production Methods

Industrial production of this compound may involve more scalable and efficient methods, such as continuous flow synthesis or the use of automated reactors. These methods ensure consistent quality and yield of the product while minimizing the environmental impact and production costs .

Chemical Reactions Analysis

Types of Reactions

1-[5-(Propan-2-yloxy)pyridin-2-yl]methanamine dihydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, often using reagents like hydrogen gas or metal hydrides.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups, often using halides or other nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include iodine (I2), tert-butyl hydroperoxide (TBHP), and various solvents like toluene and ethyl acetate. The reaction conditions are typically mild and metal-free, making the processes environmentally friendly .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives .

Scientific Research Applications

1-[5-(Propan-2-yloxy)pyridin-2-yl]methanamine dihydrochloride has numerous applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs or as a pharmacophore in medicinal chemistry.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[5-(propan-2-yloxy)pyridin-2-yl]methanamine dihydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

1-[5-(Propan-2-yloxy)pyridin-2-yl]methanamine dihydrochloride can be compared with other similar compounds, such as:

N-(Pyridin-2-yl)amides: These compounds share a similar pyridine ring structure but differ in their functional groups and overall reactivity.

3-Bromoimidazo[1,2-a]pyridines: These compounds also contain a pyridine ring but have different substituents and chemical properties.

The uniqueness of this compound lies in its specific substitution pattern and the resulting chemical and biological properties, making it a valuable compound for various research and industrial applications .